Cas no 1417736-84-5 ([2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol)

• Product Name: [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• CAS No: 1417736-84-5
• MF: C₁₄H₂₀BFO₄
• MW: 282.115608215332
• MDL: MFCD27756670
• CID: 4764578
• Update Time: 2026-02-26

[2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• (2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
• [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

• MDL： MFCD27756670
• Inchi： 1S/C14H20BFO4/c1-13(2)14(3,4)20-15(19-13)9-6-11(16)10(8-17)12(7-9)18-5/h6-7,17H,8H2,1-5H3
• InChI Key： KGICEPPTYNGWIJ-UHFFFAOYSA-N
• SMILES： FC1C(CO)=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 334
• Topological Polar Surface Area: 47.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol

Comprehensive Overview of [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol (CAS No. 1417736-84-5)

The compound [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol (CAS No. 1417736-84-5) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluoro and methoxy substituent, along with a dioxaborolane ring, makes it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern drug discovery. Researchers and chemists frequently search for boron-containing compounds like this due to their pivotal role in creating biaryl structures, which are prevalent in bioactive molecules.

In recent years, the demand for boronic acid derivatives has surged, driven by their utility in targeted drug delivery and proteolysis-targeting chimeras (PROTACs). The CAS No. 1417736-84-5 compound stands out due to its enhanced stability and reactivity, making it a preferred choice for medicinal chemistry projects. Its methanol functional group further allows for facile derivatization, enabling the synthesis of more complex molecules. This aligns with the growing interest in small-molecule therapeutics and precision medicine, topics frequently queried in scientific databases and AI-driven research tools.

The 2-Fluoro-6-methoxy moiety in this compound is particularly noteworthy, as fluorinated aromatic systems are known to improve metabolic stability and membrane permeability in drug candidates. This explains why searches for fluoro-pharmaceutical intermediates have spiked in 2023. Additionally, the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group ensures optimal handling and storage, addressing common concerns about boronate hydrolysis in synthetic workflows. These features make CAS No. 1417736-84-5 a staple in labs focusing on kinase inhibitors and cancer therapeutics, two of the most searched topics in biomedical research.

From an industrial perspective, scalability and purity are critical for high-value intermediates like this. The compound’s crystalline form and well-documented NMR spectra (often searched alongside its CAS number) facilitate quality control. Moreover, its compatibility with green chemistry principles—such as reduced solvent waste—resonates with the pharmaceutical industry’s push toward sustainable synthesis. This dual focus on performance and environmental impact is reflected in trending queries about eco-friendly reagents and green borylation methods.

In summary, [2-Fluoro-6-methoxy-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material science—coupled with its alignment with industry trends, ensure its relevance in both academic and commercial settings. For researchers exploring boron-based chemistry or structure-activity relationships, this compound offers a robust platform for discovery.